Cas no 477328-94-2 (1-(1,3-BENZODIOXOL-5-YL)-3-(5-CHLORO-2-METHOXYANILINO)-1-PROPANONE)

• Product Name: 1-(1,3-BENZODIOXOL-5-YL)-3-(5-CHLORO-2-METHOXYANILINO)-1-PROPANONE
• CAS No: 477328-94-2
• MF: C₁₇H₁₆ClNO₄
• MW: 333.766243934631
• CID: 931254
• PubChem ID: 4086161
• Update Time: 2025-06-09

1-(1,3-BENZODIOXOL-5-YL)-3-(5-CHLORO-2-METHOXYANILINO)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-BENZODIOXOL-5-YL)-3-(5-CHLORO-2-METHOXYANILINO)-1-PROPANONE
• 1-(2H-1,3-benzodioxol-5-yl)-3-[(5-chloro-2-methoxyphenyl)amino]propan-1-one
• AKOS005108299
• 477328-94-2
• 1-(Benzo[d][1,3]dioxol-5-yl)-3-((5-chloro-2-methoxyphenyl)amino)propan-1-one
• JS-2488
• 1-(1,3-benzodioxol-5-yl)-3-(5-chloro-2-methoxyanilino)propan-1-one

• Inchi： 1S/C17H16ClNO4/c1-21-15-5-3-12(18)9-13(15)19-7-6-14(20)11-2-4-16-17(8-11)23-10-22-16/h2-5,8-9,19H,6-7,10H2,1H3
• InChI Key： OYAOYDLCLYLNGM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NCCC(C1=CC=C2C(=C1)OCO2)=O)OC

Computed Properties

• Exact Mass: 333.07700
• Monoisotopic Mass: 333.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.79000
• LogP: 3.83520

Additional information on 1-(1,3-BENZODIOXOL-5-YL)-3-(5-CHLORO-2-METHOXYANILINO)-1-PROPANONE

Recent Advances in the Study of 1-(1,3-Benzodioxol-5-yl)-3-(5-chloro-2-methoxyanilino)-1-propanone (CAS: 477328-94-2)

The compound 1-(1,3-benzodioxol-5-yl)-3-(5-chloro-2-methoxyanilino)-1-propanone (CAS: 477328-94-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that 477328-94-2 exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The study highlighted its potential as a neuroprotective agent, with minimal off-target effects compared to existing MAO-B inhibitors.

In addition to its neuroprotective properties, recent investigations have explored the anticancer potential of 1-(1,3-benzodioxol-5-yl)-3-(5-chloro-2-methoxyanilino)-1-propanone. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in certain cancer cell lines by modulating the activity of key signaling pathways, including the PI3K/AKT/mTOR axis. These findings suggest its potential as a lead compound for the development of novel anticancer therapies, particularly for tumors resistant to conventional treatments.

Pharmacokinetic studies have also been a focal point of recent research. A 2023 preclinical study evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of 477328-94-2, revealing favorable oral bioavailability and metabolic stability. These properties, combined with its low toxicity profile in animal models, position the compound as a promising candidate for further drug development. However, researchers have noted the need for additional studies to optimize its formulation and delivery systems to enhance its therapeutic efficacy.

Despite these promising findings, challenges remain in the clinical translation of 1-(1,3-benzodioxol-5-yl)-3-(5-chloro-2-methoxyanilino)-1-propanone. Issues such as scalability of synthesis, long-term safety, and potential drug-drug interactions require further investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the development of this compound into viable therapeutic agents.

In conclusion, the latest research on 477328-94-2 underscores its multifaceted potential in treating neurodegenerative diseases and cancer. Its unique pharmacological profile and favorable ADME properties make it a compelling subject for future studies. As research progresses, this compound may pave the way for innovative therapeutic strategies, addressing unmet medical needs in these critical areas.